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Compound of Interest

Compound Name: EC330

Cat. No.: B10801037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
EC330 is a novel small-molecule inhibitor targeting the Leukemia Inhibitory Factor (LIF)

signaling pathway, a critical mediator in cancer progression, metastasis, and therapy

resistance. This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental evaluation of EC330, presenting key data and

methodologies for researchers in oncology and drug development.

Chemical Structure and Properties
EC330 is a steroidal derivative with the chemical formula C30H32F2O2 and a molecular weight

of 462.57 g/mol .[1] Its unique structure is fundamental to its inhibitory function against the LIF

receptor.

Property Value Reference

Chemical Formula C30H32F2O2 [1]

Molecular Weight 462.57 g/mol [1]

CAS Number 2016795-77-8 [1]

Solubility
Insoluble in water, soluble in

DMSO and Ethanol.[1]
[1]
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(Note: A detailed, publicly available, step-by-step synthesis protocol for EC330 is not available

in the reviewed literature.)

Mechanism of Action: Inhibition of LIF/LIF-R
Signaling
EC330 exerts its anti-tumor effects by directly targeting the Leukemia Inhibitory Factor

Receptor (LIF-R).[2][3] By binding to LIF-R, EC330 blocks the interaction between LIF and its

receptor, thereby inhibiting the activation of downstream oncogenic signaling pathways.[2][3]

The binding of LIF to LIF-R typically recruits gp130 to form a high-affinity receptor complex,

which in turn activates the Janus kinase/signal transducer and activator of transcription 3

(JAK/STAT3), phosphatidylinositol 3-kinase/protein kinase B (PI3K/AKT), and mitogen-

activated protein kinase (MAPK) pathways.[2][4] These pathways are crucial for promoting

cancer cell proliferation, migration, and survival.[2][3] EC330 effectively abrogates these effects

by preventing the initial ligand-receptor interaction.[2][3]

Below is a diagram illustrating the LIF/LIF-R signaling pathway and the inhibitory action of

EC330.

Extracellular Space

Cell Membrane

Intracellular Space

LIF

LIF-R / gp130

Binds

JAK
Activates

PI3KActivates

STAT3
Phosphorylates

p-STAT3

Proliferation

Migration

Survival

AKTActivates p-AKT mTOR
Activates

EC330
Inhibits

Click to download full resolution via product page

Fig. 1: EC330 Inhibition of the LIF/LIF-R Signaling Pathway.
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Experimental Protocols
The investigation of EC330's bioactivity involves a series of in vitro and in vivo experiments.

In Vitro Assays
A general workflow for the in vitro evaluation of EC330 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Targeting LIF/LIFR signaling in cancer - PMC [pmc.ncbi.nlm.nih.gov]

3. EC330, a small-molecule compound, is a potential novel inhibitor of LIF signaling - PMC
[pmc.ncbi.nlm.nih.gov]

4. Frontiers | Emerging Perspectives on Leukemia Inhibitory Factor and its Receptor in
Cancer [frontiersin.org]

To cite this document: BenchChem. [Unveiling EC330: A Technical Guide to its Chemical
Structure and Anti-Cancer Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10801037#investigating-the-chemical-structure-of-
ec330]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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